N-(4-acetylphenyl)-2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(3-butyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)acetamide
• InChI: InChI=1S/C20H21N3O4S/c1-3-4-10-22-19(26)18-16(9-11-28-18)23(20(22)27)12-17(25)21-15-7-5-14(6-8-15)13(2)24/h5-9,11H,3-4,10,12H2,1-2H3,(H,21,25)
• InChI Key: SCFXLMSSKKLYKK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

N-(4-acetylphenyl)-2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Structural Analysis

One study focuses on the structural determination of heterocyclic derivatives, illustrating the importance of such compounds in understanding molecular architectures and chemical reactions. For instance, Banfield, Fallon, and Gatehouse (1987) explored the formation and X-ray structure determination of certain heterocyclic derivatives, offering insights into their chemical properties and potential applications in further research (Banfield, J., Fallon, G., & Gatehouse, B. M., 1987).

Radioligand Imaging Applications

Radiosynthesis studies, such as the development of [18F]PBR111 for imaging the translocator protein (18 kDa) with PET, represent another research application. These compounds serve as selective ligands, facilitating the visualization of biological processes at the molecular level, thus contributing to diagnostic and therapeutic research (Dollé, F., et al., 2008).

Potential Therapeutic Applications

The exploration of heterocyclic compounds as potential therapeutic agents, including as A3 adenosine receptor antagonists or dual inhibitors for thymidylate synthase and dihydrofolate reductase, highlights the significant role these compounds play in drug discovery and development. Studies by Rossi et al. (2016) and Gangjee et al. (2008) exemplify this research direction, showcasing the potential of these compounds in treating diseases through targeted molecular interactions (Rossi, D., et al., 2016; Gangjee, A., et al., 2008).

Antimicrobial Activity Research

Research into the antimicrobial properties of heterocyclic compounds, as shown in studies by Abdel-rahman et al. (2002), further demonstrates the application of these chemicals in addressing public health concerns by identifying new agents against various pathogens (Abdel-rahman, A., Bakhite, E. A., & Al-Taifi, E. A., 2002).